N-({2-[benzyl(methyl)amino]-2,3-dihydro-1H-inden-2-yl}methyl)-2-butynamide

• IUPAC Name: N-[[2-[benzyl(methyl)amino]-1,3-dihydroinden-2-yl]methyl]but-2-ynamide
• InChI: InChI=1S/C22H24N2O/c1-3-9-21(25)23-17-22(14-19-12-7-8-13-20(19)15-22)24(2)16-18-10-5-4-6-11-18/h4-8,10-13H,14-17H2,1-2H3,(H,23,25)
• InChI Key: CVXHOZCDIFBODV-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC1(CC2=CC=CC=C2C1)N(C)CC3=CC=CC=C3
• Molecular Formula: C22H24N2O
• Molecular Weight: 332.4 g/mol

Description

N-({2-[benzyl(methyl)amino]-2,3-dihydro-1H-inden-2-yl}methyl)-2-butynamide, also known as BMA-155, is a synthetic compound that has been extensively studied for its potential applications in scientific research. It belongs to the class of indenylamides and has shown promising results in various studies related to neuroscience and cancer research.

Mechanism of Action

The exact mechanism of action of N-({2-[benzyl(methyl)amino]-2,3-dihydro-1H-inden-2-yl}methyl)-2-butynamide is not fully understood. However, it is believed to act on multiple targets in the cell. In neuroscience, N-({2-[benzyl(methyl)amino]-2,3-dihydro-1H-inden-2-yl}methyl)-2-butynamide has been shown to increase the levels of antioxidant enzymes and reduce the levels of reactive oxygen species. It also activates the ERK signaling pathway, which is involved in cell survival and growth. In cancer cells, N-({2-[benzyl(methyl)amino]-2,3-dihydro-1H-inden-2-yl}methyl)-2-butynamide has been shown to induce apoptosis by activating the caspase pathway. It also inhibits the activity of matrix metalloproteinases, which are involved in cancer cell invasion and metastasis.
Biochemical and Physiological Effects
N-({2-[benzyl(methyl)amino]-2,3-dihydro-1H-inden-2-yl}methyl)-2-butynamide has been shown to have several biochemical and physiological effects. In animal models, N-({2-[benzyl(methyl)amino]-2,3-dihydro-1H-inden-2-yl}methyl)-2-butynamide has been shown to reduce oxidative stress and inflammation in the brain. It has also been shown to improve cognitive function and memory. In cancer cells, N-({2-[benzyl(methyl)amino]-2,3-dihydro-1H-inden-2-yl}methyl)-2-butynamide has been shown to induce apoptosis and inhibit the growth and metastasis of cancer cells.

Advantages and Limitations for Lab Experiments

N-({2-[benzyl(methyl)amino]-2,3-dihydro-1H-inden-2-yl}methyl)-2-butynamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in high yields and purity. It has also been extensively studied for its potential applications in neuroscience and cancer research. However, there are also some limitations to using N-({2-[benzyl(methyl)amino]-2,3-dihydro-1H-inden-2-yl}methyl)-2-butynamide in lab experiments. It has a relatively short half-life and can be rapidly metabolized in vivo. It also has low solubility in water, which can make it difficult to administer in animal models.

Future Directions

There are several future directions for the study of N-({2-[benzyl(methyl)amino]-2,3-dihydro-1H-inden-2-yl}methyl)-2-butynamide. In neuroscience, further studies are needed to understand the exact mechanism of action of N-({2-[benzyl(methyl)amino]-2,3-dihydro-1H-inden-2-yl}methyl)-2-butynamide and its potential applications in the treatment of neurodegenerative diseases. In cancer research, further studies are needed to understand the anti-tumor effects of N-({2-[benzyl(methyl)amino]-2,3-dihydro-1H-inden-2-yl}methyl)-2-butynamide and its potential applications in cancer therapy. Additionally, there is a need for the development of more stable and water-soluble analogs of N-({2-[benzyl(methyl)amino]-2,3-dihydro-1H-inden-2-yl}methyl)-2-butynamide for use in animal models.

Synthesis Methods

The synthesis of N-({2-[benzyl(methyl)amino]-2,3-dihydro-1H-inden-2-yl}methyl)-2-butynamide involves the reaction of 2-bromo-1-(methylamino)-2,3-dihydroinden-1-one with benzylmagnesium chloride followed by the reaction with propargyl bromide. The resulting compound is then treated with hydrochloric acid to obtain N-({2-[benzyl(methyl)amino]-2,3-dihydro-1H-inden-2-yl}methyl)-2-butynamide. The synthesis method has been optimized to obtain high yields and purity of the compound.

Scientific Research Applications

N-({2-[benzyl(methyl)amino]-2,3-dihydro-1H-inden-2-yl}methyl)-2-butynamide has been studied extensively for its potential applications in neuroscience and cancer research. In neuroscience, N-({2-[benzyl(methyl)amino]-2,3-dihydro-1H-inden-2-yl}methyl)-2-butynamide has been shown to have neuroprotective effects and can prevent neuronal death caused by oxidative stress. It has also been shown to improve cognitive function and memory in animal models. In cancer research, N-({2-[benzyl(methyl)amino]-2,3-dihydro-1H-inden-2-yl}methyl)-2-butynamide has been shown to have anti-tumor effects and can induce apoptosis in cancer cells. It has also been shown to inhibit the growth and metastasis of cancer cells.